Cas no 1427023-74-2 (1-(2-fluoroethyl)-3-methyl-1H-pyrazole)

• Product Name: 1-(2-fluoroethyl)-3-methyl-1H-pyrazole
• CAS No: 1427023-74-2
• MF: C₆H₉FN₂
• MW: 128.147464513779
• MDL: MFCD23130714
• CID: 5218779
• PubChem ID: 59151253
• Update Time: 2026-03-06

1-(2-fluoroethyl)-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluoro-ethyl)-3-methyl-1H-pyrazole
• 1-(2-fluoroethyl)-3-methyl-1H-pyrazole

• MDL： MFCD23130714
• Inchi： 1S/C6H9FN2/c1-6-2-4-9(8-6)5-3-7/h2,4H,3,5H2,1H3
• InChI Key： DWRWELLLVHZSSS-UHFFFAOYSA-N
• SMILES： N1(CCF)C=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2

Additional information on 1-(2-fluoroethyl)-3-methyl-1H-pyrazole

1-(2-Fluoroethyl)-3-methyl-1H-pyrazole: A Comprehensive Overview

The compound with CAS No. 1427023-74-2, commonly referred to as 1-(2-fluoroethyl)-3-methyl-1H-pyrazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two nitrogen atoms. The presence of a fluoroethyl group and a methyl substituent introduces unique electronic and steric properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 1-(2-fluoroethyl)-3-methyl-1H-pyrazole in the development of advanced materials, particularly in the realm of optoelectronics. Researchers have explored its ability to act as a building block for constructing functional materials with tailored electronic properties. For instance, its incorporation into polymer frameworks has shown promise in enhancing the charge transport characteristics of organic semiconductors, which are critical for applications such as flexible displays and solar cells.

The synthesis of 1-(2-fluoroethyl)-3-methyl-1H-pyrazole typically involves a multi-step process that combines nucleophilic substitution and cyclization reactions. The introduction of the fluoroethyl group is often achieved through a substitution reaction, where a suitable electrophile reacts with a pyrazole derivative. This step is crucial as it determines the regioselectivity and stability of the final product. Recent advancements in catalytic methods have enabled higher yields and better control over the reaction conditions, making the synthesis more efficient and scalable.

One of the most intriguing aspects of 1-(2-fluoroethyl)-3-methyl-1H-pyrazole is its ability to participate in supramolecular interactions. Studies have demonstrated that this compound can form self-assembled structures through hydrogen bonding and π–π interactions. These supramolecular assemblies have potential applications in drug delivery systems, where precise control over molecular recognition and release mechanisms is essential. Furthermore, its ability to act as a ligand in metal coordination chemistry opens avenues for the development of novel catalysts and sensors.

In terms of biological activity, 1-(2-fluoroethyl)-3-methyl-1H-pyrazole has shown moderate inhibitory effects on certain enzymes, suggesting its potential as a lead compound in drug discovery. However, further research is required to fully understand its pharmacokinetic properties and toxicity profile. Collaborative efforts between chemists and biologists are currently underway to explore its therapeutic potential in areas such as cancer treatment and neurodegenerative diseases.

The structural versatility of 1-(2-fluoroethyl)-3-methyl-1H-pyrazole also makes it an attractive candidate for use in polymer chemistry. By incorporating this compound into polymer backbones, researchers aim to develop materials with improved mechanical strength and thermal stability. Recent experiments have shown that polymers containing this pyrazole derivative exhibit enhanced resistance to oxidative degradation, making them suitable for high-performance applications in aerospace and automotive industries.

In conclusion, 1-(2-fluoroethyl)-3-methyl-1H-pyrazole is a multifaceted compound with a wide range of potential applications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthetic methods and material science, position it as a key player in the development of next-generation technologies. As research continues to uncover new insights into its structure-function relationships, this compound is poised to make significant contributions to both academic and industrial fields.